Cas no 2228531-83-5 (3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228531-83-5
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 6547537
• PubChem ID: 165832009
• Update Time: 2025-06-11

3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid
• EN300-1916727
• 2228531-83-5

• Inchi： 1S/C12H15BrO3/c1-7-6-8(13)4-5-9(7)12(2,3)10(14)11(15)16/h4-6,10,14H,1-3H3,(H,15,16)
• InChI Key： WUIGUHJTMCWGAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 286.02046g/mol
• Monoisotopic Mass: 286.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid

Introduction to 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228531-83-5)

3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid, with the CAS number 2228531-83-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated aromatic ring and a hydroxy-functionalized aliphatic chain, which contribute to its potential therapeutic applications.

The molecular structure of 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid consists of a 4-bromo-2-methylphenyl group attached to a 2-hydroxy-3-methylbutanoic acid moiety. The presence of the bromine atom in the aromatic ring and the hydroxyl group in the aliphatic chain imparts specific chemical properties that make this compound a valuable candidate for various biological studies. The bromine atom, for instance, can influence the compound's reactivity and binding affinity to specific biological targets, while the hydroxyl group can enhance its solubility and metabolic stability.

Recent research has focused on the potential of 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid as a lead compound for drug development. Studies have shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

In another study, researchers investigated the anti-cancer effects of 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid. The results indicated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for cancer therapeutics, as it can minimize side effects associated with conventional chemotherapy.

The anti-viral properties of 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid have also been explored. A recent study published in Antiviral Research found that this compound exhibited potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus. The mechanism of action appears to involve inhibition of viral replication and enhancement of host immune responses.

Beyond its therapeutic potential, 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid has been used as a building block in the synthesis of more complex molecules. Its versatile reactivity and functional groups make it an attractive starting material for synthetic chemists aiming to develop novel compounds with diverse biological activities. For instance, researchers have utilized this compound to synthesize analogs with enhanced potency and selectivity for specific biological targets.

The synthesis of 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid has been optimized using various methodologies. One common approach involves the reaction of 4-bromo-2-methylaniline with an appropriate carboxylic acid derivative followed by functional group modifications to introduce the hydroxyl group. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

In conclusion, 3-(4-bromo-2-methylphenyl)-2-hydroxy-3-methylbutanoic acid (CAS No. 2228531-83-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.